Alaproclate, (S)-

• CAS No.: 66171-75-3
• Product Name: Alaproclate, (S)-
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: [1-(4-chlorophenyl)-2-methylpropan-2-yl] (2S)-2-aminopropanoate
• Standard InChI: InChI=1S/C13H18ClNO2/c1-9(15)12(16)17-13(2,3)8-10-4-6-11(14)7-5-10/h4-7,9H,8,15H2,1-3H3/t9-/m0/s1
• Standard InChIKey: FZSPJBYOKQPKCD-VIFPVBQESA-N
• Isomeric SMILES: C[C@@H](C(=O)OC(C)(C)CC1=CC=C(C=C1)Cl)N
• SMILES: CC(C(=O)OC(C)(C)CC1=CC=C(C=C1)Cl)N
• Canonical SMILES: CC(C(=O)OC(C)(C)CC1=CC=C(C=C1)Cl)N
• Appearance: Solid powder
• Description: Alaproclate, (S)- is a a selective serotonin reuptake inhibitor (SSRI), and along with zimelidine and indalpine, was one of the first of its kind. Development was discontinued due to the observation of liver complications in rodent studies.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Alaproclate, (S)-; (-)-Alaproclate; S-(-)-Alaproclate
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• Last Modified: Nov 11 2021